1-(6-(1H-imidazol-1-yl)pyridazin-3-yl)-N-(2-(1H-indol-3-yl)ethyl)piperidine-3-carboxamide
Description
1-(6-(1H-imidazol-1-yl)pyridazin-3-yl)-N-(2-(1H-indol-3-yl)ethyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C23H25N7O and its molecular weight is 415.501. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(1H-imidazol-1-yl)pyridazin-3-yl)-N-(2-(1H-indol-3-yl)ethyl)piperidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(1H-imidazol-1-yl)pyridazin-3-yl)-N-(2-(1H-indol-3-yl)ethyl)piperidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimycobacterial Activity
The design, synthesis, and evaluation of novel imidazo[1,2-a]pyridine-3-carboxamides (IPAs) bearing various linkers, including the relevance to the compound , have shown promising antimycobacterial activity against drug-sensitive and resistant Mycobacterium tuberculosis (MTB) strains. Compounds with specific structural features have displayed considerable activity with minimal inhibitory concentration (MIC) values ranging from 0.041 to 2.64 μM, indicating potent antimycobacterial scaffolds. The presence of an N-[2-(piperazin-1-yl)ethyl] moiety in these compounds opens new directions for further structure-activity relationship (SAR) studies (Lv et al., 2017).
Anticancer Activity
A comprehensive study on the synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives has demonstrated their potential as anticancer agents. The evaluation of these compounds for anticancer activity revealed significant effects against various cancer cell lines, including breast, lung, colon, ovary, and liver cancer cells. This suggests that derivatives related to the chemical structure might possess valuable anticancer properties, warranting further investigation into their mechanisms of action and potential therapeutic applications (Kumar et al., 2013).
Antiulcer Agents
Research into new imidazo[1,2-a]pyridines substituted at the 3-position has yielded compounds synthesized as potential antisecretory and cytoprotective antiulcer agents. Although none of the studied compounds displayed significant antisecretory activity in rat models, several demonstrated notable cytoprotective properties against ethanol and HCl-induced ulcers. This highlights the potential of structurally related compounds for the development of new treatments aimed at protecting the gastric mucosa (Starrett et al., 1989).
properties
IUPAC Name |
1-(6-imidazol-1-ylpyridazin-3-yl)-N-[2-(1H-indol-3-yl)ethyl]piperidine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N7O/c31-23(25-10-9-17-14-26-20-6-2-1-5-19(17)20)18-4-3-12-29(15-18)21-7-8-22(28-27-21)30-13-11-24-16-30/h1-2,5-8,11,13-14,16,18,26H,3-4,9-10,12,15H2,(H,25,31) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDABLQPATBNACW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NN=C(C=C2)N3C=CN=C3)C(=O)NCCC4=CNC5=CC=CC=C54 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N7O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-(1H-imidazol-1-yl)pyridazin-3-yl)-N-(2-(1H-indol-3-yl)ethyl)piperidine-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Diethyl 2-[1,4-bis[(4-methylphenyl)sulfonylamino]naphthalen-2-yl]propanedioate](/img/structure/B2414962.png)
![1-[2-(Cyclohexen-1-yl)ethyl]-4-methylpyrazine-2,3-dione](/img/structure/B2414965.png)
![1-(4-methylphenyl)-3-[2-(methylsulfanyl)-4-pyrimidinyl]-4(1H)-pyridazinone](/img/structure/B2414966.png)
![Methyl[2-methyl-1-(pyrrolidin-1-yl)propan-2-yl]amine](/img/structure/B2414977.png)